Cas no 1247829-97-5 (3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione)

• Product Name: 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione
• CAS No: 1247829-97-5
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 4580647
• PubChem ID: 62089968
• Update Time: 2025-10-31

3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 3-methyl-3-(3-thienyl)-

• Inchi： 1S/C9H9NO2S/c1-9(6-2-3-13-5-6)4-7(11)10-8(9)12/h2-3,5H,4H2,1H3,(H,10,11,12)
• InChI Key： HEVKOJSKGLAFLE-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(C)(C2C=CSC=2)C1=O

Computed Properties

• Exact Mass: 195.035
• Monoisotopic Mass: 195.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione

Professional Introduction to Compound with CAS No. 1247829-97-5 and Product Name: 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione

The compound identified by the CAS number 1247829-97-5 and the product name 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiophene ring fused with a pyrrolidine core, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a methyl group at the 3-position of the pyrrolidine ring and the thiophene substituent at the 3-position introduces a rich scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of thiophene-containing derivatives in drug discovery, owing to their broad spectrum of biological activities. The compound 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione is no exception, as it exhibits promising pharmacological profiles that make it a valuable candidate for further investigation. The dione moiety in the pyrrolidine ring suggests potential reactivity, which could be exploited for the development of novel therapeutic agents. This reactivity might be harnessed to form new bioconjugates or to explore different pharmacophoric regions within the molecule.

In the realm of medicinal chemistry, the structural motif of pyrrolidine is well-documented for its role in numerous bioactive molecules. Pyrrolidine derivatives have been extensively studied for their potential as kinase inhibitors, GABA receptor modulators, and other therapeutic applications. The incorporation of a thiophene ring into this scaffold enhances the molecular complexity and diversity, which can be pivotal in achieving high selectivity and efficacy in drug design. The specific substitution pattern in 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione positions it as a versatile building block for synthesizing more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more sophisticated pharmacological entities. The dione group at positions 2 and 5 of the pyrrolidine ring provides multiple sites for functionalization, allowing chemists to introduce various substituents that could modulate biological activity. For instance, oxidation or reduction of this dione group could yield different functional states, each with distinct properties. Additionally, the thiophene ring can serve as a handle for further derivatization through cross-coupling reactions such as Suzuki or Stille couplings, enabling the construction of polycyclic architectures that are often associated with enhanced biological activity.

The compound’s relevance is further underscored by its potential applications in addressing unmet medical needs. Current research trends indicate that small molecules with unique structural features are increasingly being explored for their ability to interact with biological targets in novel ways. Thiophene-pyrrolidine hybrids, like 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione, are emerging as a promising class of compounds due to their ability to engage multiple binding sites simultaneously. This multitarget engagement capability is highly desirable in drug development, as it can lead to synergistic effects that improve therapeutic outcomes.

Recent advancements in computational chemistry have also facilitated the rational design of such hybrid molecules. By leveraging molecular modeling techniques, researchers can predict how modifications to 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione might affect its binding affinity and selectivity for specific biological targets. These predictions can guide experimental efforts toward optimizing lead compounds for clinical development. Moreover, high-throughput screening (HTS) technologies have enabled rapid evaluation of large libraries of compounds, including derivatives of this scaffold, thereby accelerating the discovery process.

The synthesis of 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione itself presents an interesting challenge that has been addressed by several research groups. Common synthetic routes involve multi-step sequences starting from commercially available precursors such as thiophene derivatives and pyrrole-based compounds. Key steps often include cyclization reactions to form the heterocyclic core followed by functional group interconversions to introduce the desired substituents. The efficiency and scalability of these synthetic pathways are critical factors that determine whether a compound like this can transition from academic interest to industrial application.

In terms of biological evaluation, preliminary studies on 3-methyl-3-(thiophen-3-yl)pyrrolidine-2,5-dione have shown encouraging results in vitro. These studies often focus on assessing interactions with enzymes or receptors relevant to specific disease pathways. For example, derivatives similar to this compound have been investigated for their potential as inhibitors of enzymes involved in cancer metabolism or inflammation pathways. While comprehensive data is still limited due to early-stage research efforts, these initial findings suggest that further exploration is warranted.

The future direction for research on this compound will likely involve both computational and experimental approaches. Computational studies could refine our understanding of its molecular interactions by providing detailed insights into binding modes and allosteric effects. Experimental work might include structureActivity relationship (SAR) studies to identify key pharmacophoric elements within the molecule or explore new synthetic strategies that enhance yield or purity. Additionally, exploring its behavior under different physiological conditions could provide valuable information about its metabolic stability and potential side effects.

Given its structural features and reported biological activities, 1247829 -97 -5 () has significant potential as a scaffold for developing novel therapeutics across multiple therapeutic areas including oncology, neurology, and inflammatory diseases . Its unique combination of a thiophene ring fused with a pyrrolidine core offers opportunities for innovation through both small molecule drug designand biomaterial applications . As research continues ,this compound promises contribute valuable insights into medicinal chemistry ,drug discovery ,and chemical biology .